Cas no 1805498-86-5 (3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid
• CAS No: 1805498-86-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796344
• Update Time: 2025-05-27

3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-6(3-14)1-5(9(16)17)2-7(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： HVVXGXMAXUBLEA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)O)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid

Research Briefing on 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid (CAS: 1805498-86-5)

3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid (CAS: 1805498-86-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid involves multi-step organic reactions, including nucleophilic substitution and carboxylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the structural integrity and purity of the synthesized product.

Pharmacological studies have revealed that 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests its potential as a safer alternative to non-steroidal anti-inflammatory drugs (NSAIDs), which often cause gastrointestinal side effects due to non-selective COX inhibition.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have demonstrated that this compound may also possess neuroprotective effects. Preliminary data indicate that it can modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of therapeutics targeting neurological disorders.

Despite these promising results, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid. Current studies are focused on optimizing its bioavailability and assessing its safety profile in preclinical models. The compound's unique chemical structure and biological activity make it a compelling candidate for future drug development efforts.

In conclusion, 3-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid (CAS: 1805498-86-5) represents a promising scaffold in medicinal chemistry. Its multifaceted pharmacological properties, coupled with advancements in synthetic methodologies, position it as a valuable lead compound for the development of novel therapeutics. Continued research in this area is expected to yield significant contributions to the fields of inflammation and neurology.